ethyl 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]butanoate

• IUPAC Name: ethyl 2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylbutanoate
• InChI: InChI=1S/C18H18N2O2S2/c1-3-14(18(21)22-4-2)24-17-15-13(12-8-6-5-7-9-12)10-23-16(15)19-11-20-17/h5-11,14H,3-4H2,1-2H3
• InChI Key: LOWYXIKASQIIHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)SC1=NC=NC2=C1C(=CS2)C3=CC=CC=C3
• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cyclization processes or domino reactions. For instance, a series of novel compounds incorporating a 5-cyano-4-methyl-2-phenyl-(thio)pyrimidine moiety were obtained by the intramolecular cyclization of 6-methylthio-pyrimidine, 6-(benzoylmethyl)thio-pyrimidine and 2-[(5-cyano-4-methyl-2-phenylpyrimidin-6-yl)thio]-3-dimethyl-amino-1-phenyl-prop-2-en-1-one with appropriate amines and enaminone compounds.

Molecular Structure Analysis

The molecular structure of related compounds can be determined using various spectroscopic techniques. For instance, the structure of 5-phenylthieno[2,3-d]pyrimidine-4-thiol, a related compound, was established from its spectral data, elemental analysis, and X-ray crystal analysis.

Future Directions

The future directions for research on “ethyl 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]butanoate” and related compounds could involve further exploration of their synthesis, characterization, and potential biological activities. Given the broad spectrum of biological activities exhibited by pyrimidine derivatives and related fused heterocycles, these compounds may have potential applications in medicinal chemistry and drug discovery.